![molecular formula C19H16FN3O2 B3071592 3,6-dicyclopropyl-1-(4-fluorophenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid CAS No. 1011398-81-4](/img/structure/B3071592.png)
3,6-dicyclopropyl-1-(4-fluorophenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
Overview
Description
Pyrazolo[3,4-b]pyridine is a class of organic compounds known as phenylpyrroles . These are polycyclic aromatic compounds containing a benzene ring linked to a pyrrole ring through a CC or CN bond . The presence of fluorophenyl group and carboxylic acid group might contribute to the compound’s reactivity and potential applications.
Molecular Structure Analysis
The molecular structure of similar compounds is often analyzed using techniques like X-ray diffraction and computational chemistry methods . The highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO), which account for the ability to donate and accept electrons, are often of interest .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds can be determined using various analytical techniques . For example, the molecular weight, melting point, and solubility can be measured .Scientific Research Applications
Kinase Inhibition
One of the primary scientific applications of compounds like 3,6-dicyclopropyl-1-(4-fluorophenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid is in the field of kinase inhibition. Kinase inhibitors are crucial for targeting various pathways involved in diseases, especially cancer. The pyrazolo[3,4-b]pyridine scaffold, in particular, has shown versatility in interacting with kinases through multiple binding modes, making it a valuable structure in the design of kinase inhibitors. This compound has been part of patents from various companies and universities, covering a broad range of kinase targets. Its ability to form hydrogen bond donor-acceptor pairs common among kinase inhibitors, particularly at the hinge region of the kinase, is notable. This interaction, along with the potential for additional interactions within the kinase pocket, contributes to its potency and selectivity as a kinase inhibitor (Wenglowsky, 2013).
Heterocyclic Compound Synthesis
Another significant application of this compound is its role as a building block in the synthesis of various biologically active heterocyclic compounds. Heterocyclic compounds are the backbone of many pharmaceuticals due to their versatile synthetic applicability and biological activity. Pyrazole carboxylic acid derivatives, for instance, are pivotal structures in medicinal chemistry, exhibiting a range of biological activities such as antimicrobial, anticancer, and anti-inflammatory properties. The compound under discussion can serve as a key scaffold in synthesizing these heterocyclic derivatives, highlighting its importance in developing new therapeutic agents (Cetin, 2020).
Advanced Chemistry and Drug Development
The heterocyclic N-oxide motif, related to pyrazolo[3,4-b]pyridine structures, illustrates the compound's potential in advanced chemistry and drug development. Heterocyclic N-oxide derivatives, including those synthesized from pyridine and indazole, have shown remarkable functionalities in forming metal complexes, designing catalysts, and medicinal applications, including anticancer and antibacterial activities. This suggests that compounds with the pyrazolo[3,4-b]pyridine structure, through further functionalization, could lead to novel therapeutic agents with significant biological importance (Li et al., 2019).
Mechanism of Action
Target of Action
Similar compounds, such as molecular hybrids of pyrazolo[3,4-b]pyridine and triazole, have been studied for their inhibitory potentials againstS. aureus and K. pneumoniae .
Mode of Action
It’s known that the presence of the strong electron-withdrawing substituent(s) in the aromatic ring can influence the compound’s reactivity .
Biochemical Pathways
Similar compounds have been shown to have antibacterial properties, suggesting that they may interfere with bacterial growth and reproduction .
Pharmacokinetics
The molecular weight of the compound is337.35 g/mol , which may influence its bioavailability and pharmacokinetics.
Result of Action
Similar compounds have shown inhibitory effects againstS. aureus and K. pneumoniae , suggesting that this compound may also have antibacterial properties.
Safety and Hazards
properties
IUPAC Name |
3,6-dicyclopropyl-1-(4-fluorophenyl)pyrazolo[3,4-b]pyridine-4-carboxylic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16FN3O2/c20-12-5-7-13(8-6-12)23-18-16(17(22-23)11-3-4-11)14(19(24)25)9-15(21-18)10-1-2-10/h5-11H,1-4H2,(H,24,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVDDKLOKIGNCBJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NC3=C(C(=C2)C(=O)O)C(=NN3C4=CC=C(C=C4)F)C5CC5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16FN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.